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Compound of Interest

Compound Name: Methyl 5-hexynoate

Cat. No.: B109056

Methyl 5-hexynoate: A Technical Guide for
Researchers

Prepared for: Researchers, scientists, and drug development professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key applications of Methyl 5-hexynoate (CAS No. 77758-51-1). This
document includes a summary of its chemical and physical properties, detailed experimental
protocols for its use in organic synthesis, and a discussion of its role as a versatile building
block in medicinal chemistry and drug development.

Commercial Availability and Suppliers

Methyl 5-hexynoate is readily available from a variety of commercial suppliers, catering to
research and development needs. Purity levels typically range from 95% to 98%, with the
compound being offered in various quantities.

Table 1: Commercial Suppliers and Product Specifications
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) ) Available
Supplier Brand Purity .
Quantities
Thermo Fisher
o Alfa Aesar 97% 50,259
Scientific
Thermo Fisher
S Acros Organics 95% 59
Scientific
GFS Chemicals GFS Chemicals 95% 259,100¢g
Biosynth Biosynth - 100g,250¢g
Tokyo Chemical
TCI >95.0% (GC) -
Industry (TCI)
Sigma-Aldrich AldrichCPR - -
LookChem Multiple 95%, 98+% 19,59,109,25¢g
ChemicalBook Multiple 98.0% Inquire for details

Note: Availability and specific quantities are subject to change. Please consult the supplier's

website for the most current information.

Physicochemical Properties

Methyl 5-hexynoate is a colorless to yellow liquid with a terminal alkyne functional group,

making it a valuable precursor in a variety of chemical transformations.

Table 2: Physicochemical Data for Methyl 5-hexynoate
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Property Value Source

CAS Number 77758-51-1 Thermo Fisher Scientific
Molecular Formula C7H1002 Thermo Fisher Scientific
Molecular Weight 126.15 g/mol Thermo Fisher Scientific
Boiling Point 60 °C at 10 mmHg LookChem

Density 0.960 £ 0.06 g/cm3 (Predicted) LookChem

Refractive Index 1.434 LookChem

Experimental Protocols

Methyl 5-hexynoate is a versatile building block in organic synthesis, particularly in reactions
involving its terminal alkyne moiety. Below are detailed protocols for its use in a Sonogashira
coupling and as a representative example of its application in the synthesis of a more complex
molecule.

General Protocol for Sonogashira Coupling

The Sonogashira coupling is a powerful cross-coupling reaction to form carbon-carbon bonds
between a terminal alkyne and an aryl or vinyl halide.

Reaction Scheme:

Materials:

Methyl 5-hexynoate

Aryl or vinyl halide (e.g., iodobenzene)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPhs)a4)

Copper(l) cocatalyst (e.g., Copper(l) iodide, Cul)

Amine base (e.g., Triethylamine, EtsN or Diisopropylethylamine, DIPEA)
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Anhydrous and degassed solvent (e.g., Tetrahydrofuran, THF or Toluene)

Procedure:

To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl or
vinyl halide (1.0 eq), Pd(PPhs)4 (0.02-0.05 eq), and Cul (0.04-0.10 eq).

Add the anhydrous, degassed solvent, followed by the amine base (2.0-3.0 eq).
Add Methyl 5-hexynoate (1.1-1.5 eq) dropwise to the stirred solution.

The reaction mixture is typically stirred at room temperature or gently heated (e.g., 40-60 °C)
and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the
starting material is consumed.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water.

The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and
concentrated.

The crude product is purified by column chromatography on silica gel to yield the desired
coupled product.

Synthesis of Methyl non-8-en-5-ynoate

This protocol is adapted from the synthesis of an eicosanoid synthon and demonstrates the

use of Methyl 5-hexynoate as a foundational building block.[1]

Reaction Scheme:

Materials:

Methyl 5-hexynoate

Allyl bromide
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Copper(l) iodide (Cul)

Anhydrous potassium carbonate (K2CQO3), finely ground

Sodium iodide (Nal)

Anhydrous solvent (e.g., Acetone or DMF)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, a
suspension of finely ground anhydrous K2COs (2.4 eq), Cul (0.84 eq), and Nal (3.6 eq) in the
anhydrous solvent is prepared.

Methyl 5-hexynoate (1.0 eq) is added to the continuously stirred suspension.[1]

Allyl bromide (1.2 eq) is then added, and the mixture is heated to reflux.

The reaction progress is monitored by TLC.

After completion, the reaction mixture is cooled to room temperature and filtered.

The filtrate is concentrated under reduced pressure.

The residue is taken up in an organic solvent (e.g., diethyl ether) and washed with water and
brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

The crude product, methyl non-8-en-5-ynoate, is purified by vacuum distillation or column
chromatography.[1]

Applications in Research and Drug Development

The terminal alkyne of Methyl 5-hexynoate makes it a key component in “click chemistry,"

specifically the copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely

used in bioconjugation, drug discovery, and materials science due to its high efficiency,

selectivity, and biocompatibility under mild conditions.
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Methyl 5-hexynoate can be used to introduce a reactive handle into molecules for subsequent
labeling or conjugation. For example, it can be incorporated into small molecules, peptides, or
other biomolecules to allow for their attachment to reporter molecules (e.g., fluorophores,
biotin) or larger carriers (e.g., polymers, antibodies).

Visualizing Synthetic Pathways

The following diagrams illustrate key synthetic transformations involving Methyl 5-hexynoate.

Methyl 5-hexynoate Pd Catalyst, Cu(l) Cocatalyst, Base

/ Coupled Product

Aryl/Vinyl Halide

Click to download full resolution via product page

Caption: Sonogashira Coupling of Methyl 5-hexynoate.
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Synthesis of an Eicosanoid Synthon Intermediate

Methyl 5-hexynoate Allyl Bromide

Cul, K2CO3, Nal

Methyl non-8-en-5-ynoate

symmetric Dihydroxylation

Methyl (S)-8,9-dihydroxynon-5-ynoate

Further Transformations

Methyl (5Z,8S)-8,9-epoxynon-5-enoate

Click to download full resolution via product page

Caption: Synthetic workflow starting from Methyl 5-hexynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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